![molecular formula C29H17BrO B13026550 2-Bromospiro[benzo[b]fluorene-11,9'-xanthene]](/img/structure/B13026550.png)
2-Bromospiro[benzo[b]fluorene-11,9'-xanthene]
Overview
Description
2-Bromospiro[benzo[b]fluorene-11,9’-xanthene] is a chemical compound with the following properties:
Chemical Name: 2-bromospiro[benzo[b]fluorene-11,9’-xanthene]
Molecular Formula: C29H17BrO
Molecular Weight: 461.35 g/mol
CAS Number: 2192306-80-0
Preparation Methods
Synthetic Routes:: The synthesis of 2-bromospiro[benzo[b]fluorene-11,9’-xanthene] involves the Suzuki cross-coupling reaction. This method allows for the functionalization of the spiro[fluorene-9,9’-xanthene] core with terminal diketopyrrolopyrrole units. The resulting compound, coded as SFX1, is readily soluble in common film-processing solvents like chlorobenzene and o-dichlorobenzene.
Chemical Reactions Analysis
2-Bromospiro[benzo[b]fluorene-11,9’-xanthene] can undergo various reactions, including:
Suzuki Cross-Coupling: Used for its synthesis.
Other Functionalizations: Further modifications can be achieved by introducing various substituents.
Common reagents and conditions depend on the specific reaction, but palladium catalysts and appropriate bases are often employed.
Scientific Research Applications
2-Bromospiro[benzo[b]fluorene-11,9’-xanthene] finds applications in:
Organic Electronics: As a promising non-fullerene acceptor material due to its optoelectronic properties.
Photovoltaics: In organic solar cells, where it complements donor polymers like P3HT and PTB7.
Mechanism of Action
The exact mechanism of action is context-dependent, but it likely involves interactions with molecular targets and pathways relevant to its applications (e.g., charge transfer, exciton dissociation).
Comparison with Similar Compounds
While 2-Bromospiro[benzo[b]fluorene-11,9’-xanthene] is unique, similar compounds include other spiro-based materials used in organic electronics and photovoltaics.
Properties
Molecular Formula |
C29H17BrO |
|---|---|
Molecular Weight |
461.3 g/mol |
IUPAC Name |
2-bromospiro[benzo[b]fluorene-11,9'-xanthene] |
InChI |
InChI=1S/C29H17BrO/c30-20-13-14-21-22-15-18-7-1-2-8-19(18)16-25(22)29(26(21)17-20)23-9-3-5-11-27(23)31-28-12-6-4-10-24(28)29/h1-17H |
InChI Key |
NSAPRKOXRMOTET-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C=C3C(=CC2=C1)C4=C(C35C6=CC=CC=C6OC7=CC=CC=C57)C=C(C=C4)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(Tert-butoxycarbonylamino)pyrido[4,3-d]pyrimidine-7-carboxylic acid](/img/structure/B13026524.png)
![(4-Bromobicyclo[2.2.2]octan-1-yl)methanol](/img/structure/B13026531.png)
